2-Amino-N-(4-nitro-benzyl)-acetamide

• IUPAC Name: 2-amino-N-[(4-nitrophenyl)methyl]acetamide
• InChI: InChI=1S/C9H11N3O3/c10-5-9(13)11-6-7-1-3-8(4-2-7)12(14)15/h1-4H,5-6,10H2,(H,11,13)
• InChI Key: FPKAYPDWPLXRKZ-UHFFFAOYSA-N
• Canonical SMILES: C1=CC(=CC=C1CNC(=O)CN)[N+](=O)[O-]
• Molecular Formula: C9H11N3O3
• DSSTOX Substance ID: DTXSID70734047
• Molecular Weight: 209.20 g/mol
• CAS RN: 772293-48-8

Description

2-Amino-N-(4-nitro-benzyl)-acetamide is a chemical compound that belongs to the class of acetamide derivatives. It has been found to have potential applications in scientific research, particularly in the field of biochemistry and physiology.

Scientific Research Applications

2-Amino-N-(4-nitro-benzyl)-acetamide has been found to have potential applications in scientific research, particularly in the field of biochemistry and physiology. It has been used as a substrate for the enzyme glycine N-acyltransferase, which is involved in the metabolism of glycine. It has also been used as a ligand for the GABA-A receptor, which is involved in the regulation of neurotransmission.

Mechanism of Action

The mechanism of action of 2-Amino-N-(4-nitro-benzyl)-acetamide is not fully understood. It is believed to act as a substrate for the enzyme glycine N-acyltransferase, which converts it into N-(4-nitro-benzyl)-glycine. This compound has been found to be an inhibitor of the enzyme glycine decarboxylase, which is involved in the metabolism of glycine.
Biochemical and Physiological Effects:
2-Amino-N-(4-nitro-benzyl)-acetamide has been found to have biochemical and physiological effects. It has been shown to inhibit the enzyme glycine decarboxylase, which leads to an increase in the concentration of glycine in the body. This can have various effects on the body, including the regulation of neurotransmission and the modulation of the immune system.

Advantages and Limitations for Lab Experiments

One advantage of using 2-Amino-N-(4-nitro-benzyl)-acetamide in lab experiments is that it is a relatively simple compound to synthesize. It has also been found to have potential applications in the field of biochemistry and physiology. However, one limitation is that its mechanism of action is not fully understood, which can make it difficult to interpret experimental results.

Future Directions

There are several future directions for research on 2-Amino-N-(4-nitro-benzyl)-acetamide. One direction is to further investigate its mechanism of action, particularly its interaction with the enzyme glycine decarboxylase. Another direction is to explore its potential applications in the field of neuroscience, particularly its effects on the regulation of neurotransmission. Additionally, further research could be conducted to investigate its potential therapeutic applications, particularly in the treatment of neurological disorders.